Cas no 59565-54-7 (5-(2-Methylphenyl)-1,3,4-thiadiazol-2-amine)

5-(2-Methylphenyl)-1,3,4-thiadiazol-2-amine is a heterocyclic compound featuring a 1,3,4-thiadiazole core substituted with a 2-methylphenyl group at the 5-position and an amine at the 2-position. This structure imparts unique electronic and steric properties, making it a valuable intermediate in medicinal chemistry and agrochemical research. The thiadiazole ring system is known for its bioactivity, often contributing to antimicrobial, antifungal, and antitumor properties. The methylphenyl substitution enhances lipophilicity, potentially improving membrane permeability in biological applications. Its synthetic versatility allows for further functionalization, enabling the development of derivatives with tailored physicochemical and pharmacological profiles. The compound is typically handled under controlled conditions due to its reactive amine group.
5-(2-Methylphenyl)-1,3,4-thiadiazol-2-amine structure
59565-54-7 structure
Product Name:5-(2-Methylphenyl)-1,3,4-thiadiazol-2-amine
CAS No:59565-54-7
MF:C9H9N3S
MW:191.252859830856
MDL:MFCD00652823
CID:1005268
PubChem ID:590958
Update Time:2025-05-20

5-(2-Methylphenyl)-1,3,4-thiadiazol-2-amine Chemical and Physical Properties

Names and Identifiers

    • 5-(o-Tolyl)-1,3,4-thiadiazol-2-amine
    • 5-O-TOLYL-[1,3,4]THIADIAZOL-2-YLAMINE
    • 5-(2-METHYLPHENYL)-1,3,4-THIADIAZOL-2-AMINE
    • 2-AMINO-5-(O-TOLYL)-1,3,4-THIADIAZOLE
    • IFLAB-BB F1386-0070
    • VITAS-BB TBB000355
    • UKRORGSYN-BB BBV-116033
    • 5-o-tolyl-134-thiadiazol-2-amine
    • 2-amino-5-o-tolyl-1,3,4-thiadiazole
    • 5-(2-methylphenyl)-1,3,4-thiadiazol-2-amine(SALTDATA: FREE)
    • 5-o-tolyl-2-amino-1,3,4-thiadizole
    • 1,3,4-Thiadiazol-2-amine, 5-(2-methylphenyl)-
    • 2-amino-5-(2-methylphenyl)-(1,3,4)-thiadiazole
    • Cambridge id 5767930
    • Oprea1_391127
    • Oprea1_359964
    • IFLab1_005622
    • QGYAMNLNFAVLLE-UHFFFAOYSA-N
    • HMS1427P12
    • BBL007662
    • 6387AE
    • STK117120
    • IDI1_
    • AKOS000225366
    • SR-01000395847-1
    • 59565-54-7
    • F1386-0070
    • MFCD00652823
    • SR-01000395847
    • DS-18633
    • 5-(2-Methylphenyl)-1,3,4-thiadiazol-2-amine #
    • SCHEMBL11332564
    • A923337
    • EN300-235938
    • IDI1_011025
    • CS-0152958
    • DB-121997
    • 5-(2-Methylphenyl)-1,3,4-thiadiazol-2-amine, AldrichCPR
    • DTXSID30343619
    • AMY27109
    • 5-(2-Methylphenyl)-1,3,4-thiadiazol-2-amine
    • MDL: MFCD00652823
    • Inchi: 1S/C9H9N3S/c1-6-4-2-3-5-7(6)8-11-12-9(10)13-8/h2-5H,1H3,(H2,10,12)
    • InChI Key: QGYAMNLNFAVLLE-UHFFFAOYSA-N
    • SMILES: S1C(N)=NN=C1C1C=CC=CC=1C

Computed Properties

  • Exact Mass: 191.05200
  • Monoisotopic Mass: 191.05171847g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 176
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 80
  • XLogP3: 2

Experimental Properties

  • Boiling Point: 372.5±35.0°C at 760 mmHg
  • PSA: 80.04000
  • LogP: 2.67690

5-(2-Methylphenyl)-1,3,4-thiadiazol-2-amine Security Information

  • Signal Word:Warning
  • Hazard Statement: H315-H319-H335
  • Warning Statement: P261-P305+P351+P338
  • Hazard Category Code: 22
  • Hazardous Material Identification: Xi
  • HazardClass:IRRITANT
  • Storage Condition:Keep in dark place,Inert atmosphere,2-8°C

5-(2-Methylphenyl)-1,3,4-thiadiazol-2-amine Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-(2-Methylphenyl)-1,3,4-thiadiazol-2-amine Pricemore >>

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5-(2-Methylphenyl)-1,3,4-thiadiazol-2-amine Production Method

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